3,4-difluoro-N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide
• InChI: InChI=1S/C20H23F2N3O4S/c1-29-17-5-3-16(4-6-17)24-9-11-25(12-10-24)30(27,28)13-8-23-20(26)15-2-7-18(21)19(22)14-15/h2-7,14H,8-13H2,1H3,(H,23,26)
• InChI Key: UCEHBDLKQGAQDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H23F2N3O4S
• Molecular Weight: 439.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including a piperazine ring, a sulfonyl group, and a methoxyphenyl group. The exact structure can be determined using techniques such as X-ray crystallography.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory and Analgesic Activities

. .

Antimicrobial Activity

. .

Antipsychotic and Antidepressant Activities

. Therefore, the given compound could potentially have applications in the treatment of mental health disorders.

Antitumor Activity

. This suggests potential applications of the given compound in cancer therapy.

Antidiabetic Activity

. This indicates a potential application of the given compound in the management of diabetes.

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Compounds with similar structures, such as those containing a piperazine ring, are known to modulate the pharmacokinetic properties of drug substances . They are found in biologically active compounds for a variety of disease states .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, are known to affect a wide range of biological activities . These activities suggest that the compound may interact with multiple biochemical pathways, leading to diverse downstream effects.

Pharmacokinetics

Compounds with a piperazine ring, which this compound contains, are known to positively modulate the pharmacokinetic properties of drug substances . This suggests that the compound may have favorable ADME properties that impact its bioavailability.

Result of Action

Similar compounds have been associated with a range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Safety and Hazards

While specific safety data for this compound is not available, general precautions for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.